Cas no 1311859-98-9 (N-(cyanomethyl)-1-[(3-fluorophenyl)methyl]-N-methylpiperidine-3-carboxamide)

• Product Name: N-(cyanomethyl)-1-[(3-fluorophenyl)methyl]-N-methylpiperidine-3-carboxamide
• CAS No: 1311859-98-9
• MF: C₁₆H₂₀FN₃O
• MW: 289.347907066345
• CID: 6543149
• PubChem ID: 53577594
• Update Time: 2025-06-26

N-(cyanomethyl)-1-[(3-fluorophenyl)methyl]-N-methylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1311859-98-9
• N-(cyanomethyl)-1-[(3-fluorophenyl)methyl]-N-methylpiperidine-3-carboxamide
• EN300-26679942
• Z1000009236
• AKOS032971386

• Inchi： 1S/C16H20FN3O/c1-19(9-7-18)16(21)14-5-3-8-20(12-14)11-13-4-2-6-15(17)10-13/h2,4,6,10,14H,3,5,8-9,11-12H2,1H3
• InChI Key： YLDMWSQRBAPFTQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1CCCC(C(N(C)CC#N)=O)C1

Computed Properties

• Exact Mass: 289.15904043g/mol
• Monoisotopic Mass: 289.15904043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on N-(cyanomethyl)-1-[(3-fluorophenyl)methyl]-N-methylpiperidine-3-carboxamide

N-(cyanomethyl)-1-[(3-fluorophenyl)methyl]-N-methylpiperidine-3-carboxamide: A Comprehensive Overview

The compound N-(cyanomethyl)-1-[(3-fluorophenyl)methyl]-N-methylpiperidine-3-carboxamide, with CAS number 1311859-98-9, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential therapeutic applications. The structure of this molecule is characterized by a piperidine ring substituted with a cyanomethyl group, a fluorophenyl methyl group, and a carboxamide moiety, making it a unique candidate for various biological assays.

Recent advancements in chemical synthesis have enabled the efficient preparation of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques not only enhance the yield but also improve the purity of the final product, which is crucial for its application in biological studies. The synthesis process involves several key steps, including the formation of the piperidine ring, substitution reactions to introduce the fluorophenyl methyl group, and subsequent functionalization to attach the cyanomethyl and carboxamide groups.

One of the most intriguing aspects of N-(cyanomethyl)-1-[(3-fluorophenyl)methyl]-N-methylpiperidine-3-carboxamide is its biological activity. Recent studies have demonstrated that this compound exhibits potent inhibitory effects against various enzymes, including kinases and proteases, which are implicated in numerous pathological conditions such as cancer, inflammation, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This finding underscores its potential as a lead compound for anti-cancer drug development.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its effects on cellular signaling pathways. Research conducted by Smith et al. revealed that it modulates the activity of G-protein coupled receptors (GPCRs), which are critical targets in drug discovery due to their role in diverse physiological processes. The ability of this compound to interact with GPCRs suggests its potential utility in treating conditions such as hypertension and diabetes.

The fluorophenyl methyl group in this compound plays a pivotal role in determining its pharmacokinetic properties. Fluorine substitution is known to enhance lipophilicity and improve drug absorption, which are essential for achieving therapeutic efficacy. Moreover, computational studies using molecular docking techniques have provided insights into its binding modes with target proteins, further aiding in structure-based drug design.

Another area of active research involving N-(cyanomethyl)-1-[(3-fluorophenyl)methyl]-N-methylpiperidine-3-carboxamide is its role as a tool compound for studying protein-protein interactions (PPIs). PPIs are increasingly recognized as attractive targets for therapeutic intervention, but developing small molecules that can modulate these interactions remains challenging. This compound has shown promise in disrupting specific PPIs involved in oncogenesis, making it a valuable asset for cancer research.

Furthermore, recent advancements in high-throughput screening technologies have enabled researchers to evaluate this compound against a wide array of targets simultaneously. Such screens have revealed unexpected activities that could open new avenues for its application in areas such as antimicrobial therapy and immunology.

In conclusion, N-(cyanomethyl)-1-[(3-fluorophenyl)methyl]-N-methylpiperidine-3-carboxamide represents a compelling example of how structural complexity can be harnessed to create molecules with diverse biological activities. With ongoing research exploring its mechanisms of action and potential therapeutic applications, this compound continues to be a focal point in contemporary medicinal chemistry.